Cas no 1508877-72-2 ((2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone)

• Product Name: (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone
• CAS No: 1508877-72-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5190507
• Update Time: 2025-06-13

(2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone
• Indolin-2-yl(pyrrolidin-1-yl)methanone

• Inchi： 1S/C13H16N2O/c16-13(15-7-3-4-8-15)12-9-10-5-1-2-6-11(10)14-12/h1-2,5-6,12,14H,3-4,7-9H2
• InChI Key： YYFQMRGPKLHPHS-UHFFFAOYSA-N
• SMILES： C(C1CC2=C(N1)C=CC=C2)(N1CCCC1)=O

Additional information on (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone

Introduction to (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone (CAS No. 1508877-72-2)

(2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone, identified by the CAS number 1508877-72-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The intricate interplay of its aromatic and heterocyclic moieties makes it a promising candidate for further exploration in medicinal chemistry.

The structure of (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone consists of a benzene ring fused with a pyrrole ring, forming a dihydronaphthalene core, which is further functionalized with a pyrrolidine moiety at the methanone position. This unique arrangement of rings and functional groups contributes to its distinct chemical properties and reactivity patterns. The presence of both indole and pyrrolidine units suggests that this compound may exhibit a range of biological activities, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological effects. Indole-based compounds have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine ring into the indole scaffold can enhance the metabolic stability and bioavailability of these molecules, which is crucial for their development into viable therapeutic agents. (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone represents a promising example of such hybrid structures.

The synthesis of (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate indole derivatives and pyrrolidine precursors, followed by cyclization and functionalization steps. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds within this molecule. These synthetic strategies highlight the importance of advanced organic chemistry techniques in the preparation of complex pharmaceutical intermediates.

The pharmacological potential of (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cancer progression. Additionally, its ability to modulate neurotransmitter systems has raised interest in its potential as an antidepressant or anxiolytic agent.

The structural features of (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone, particularly the presence of both indole and pyrrolidine moieties, make it a versatile scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the biological activity and pharmacokinetic properties of this compound. Such modifications are essential for optimizing drug candidates for clinical use. The flexibility offered by its core structure allows for the exploration of multiple therapeutic avenues.

In conclusion, (2,3-Dihydro-1H-indol-2-yl)-pyrrolidin-1-yl-methanone (CAS No. 1508877-72-2)